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Compound of Interest

Compound Name:
((2,6-

Dichlorophenyl)sulfonyl)glycine

Cat. No.: B026306 Get Quote

A comprehensive search of scientific literature and chemical databases reveals a significant

gap in publicly available information regarding the efficacy of the compound ((2,6-
Dichlorophenyl)sulfonyl)glycine. While this chemical is listed by several suppliers for

research purposes, indicating its synthesis and availability, there is a notable absence of peer-

reviewed studies detailing its biological activity, mechanism of action, or comparative

performance against other agents.

Compound Identification
Property Value Source

Chemical Name
((2,6-

Dichlorophenyl)sulfonyl)glycine

MedChemExpress, Sigma-

Aldrich, Fluorochem

CAS Number 19818-06-5
MedChemExpress, Sigma-

Aldrich, Fluorochem

Molecular Formula C8H7Cl2NO4S
MedChemExpress,

Fluorochem

Molecular Weight 284.12 g/mol MedChemExpress
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The primary information available for ((2,6-Dichlorophenyl)sulfonyl)glycine originates from

chemical catalogues. These sources confirm its chemical structure and offer it for sale as a

research chemical. For instance, MedChemExpress categorizes it as a glycine derivative and

makes a general statement that "Amino acids and amino acid derivatives have been

commercially used as ergogenic supplements"[1]. However, this is a broad classification and is

not supported by any specific data on ((2,6-Dichlorophenyl)sulfonyl)glycine itself.

Searches for broader categories, such as dichlorophenyl sulfonylglycines, have identified

related but structurally distinct compounds like N-(2,4-Dichlorophenyl)-N-

(phenylsulfonyl)glycine. These searches have also failed to yield relevant efficacy data for

physiological applications. Some studies on dichlorophenyl derivatives investigate their

fungicidal or insecticidal properties, which are not pertinent to the likely intended use of a

glycine derivative in a biological context.

Conclusion
At present, there is no publicly available scientific literature to conduct a review of the efficacy

of ((2,6-Dichlorophenyl)sulfonyl)glycine. Key information that is currently unavailable

includes:

Primary Efficacy Data: No studies were found that investigated the biological effects of this

compound in any model system (in vitro, in vivo, or clinical).

Mechanism of Action: The molecular targets and signaling pathways affected by this

compound have not been elucidated.

Comparative Studies: No research has been published that compares the performance of

((2,6-Dichlorophenyl)sulfonyl)glycine to any alternative compounds or treatments.

Experimental Protocols: Without primary research articles, there are no established

experimental methodologies for studying this specific compound.

Therefore, it is not possible to create a comparison guide, summarize quantitative data, or

generate diagrams of signaling pathways as requested. The scientific community has not yet

published research on the efficacy of ((2,6-Dichlorophenyl)sulfonyl)glycine. Further research

is required to determine its biological properties and potential therapeutic applications.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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